Cas no 2229627-71-6 (1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229627-71-6
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6452976
• PubChem ID: 165779101
• Update Time: 2025-05-19

1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde
• EN300-1793704
• 2229627-71-6

• Inchi： 1S/C10H8FNO3/c11-7-1-2-9(12(14)15)8(5-7)10(6-13)3-4-10/h1-2,5-6H,3-4H2
• InChI Key： CUQQWIVSLNORAB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde

1-(5-Fluoro-2-Nitrophenyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229627-71-6) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring, which introduces strain and reactivity, and its fluorine and nitro substituents, which enhance its electronic properties. Recent studies have highlighted its role in drug design, particularly in the development of antimicrobial agents and anticancer drugs, due to its ability to interact with biological targets in a highly specific manner.

The synthesis of 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a challenging step due to the inherent strain in the structure. The introduction of the fluorine atom at the 5-position of the phenyl ring is achieved through electrophilic substitution, while the nitro group at the 2-position is introduced via nitration reactions. These modifications not only stabilize the molecule but also enhance its reactivity towards nucleophilic attacks, making it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde. Quantum mechanical calculations reveal that the cyclopropane ring acts as a rigid framework, constraining the molecule's conformation and directing its reactivity. The presence of the fluorine atom and nitro group significantly alters the electron density distribution across the molecule, creating regions of high electrophilicity that are highly reactive towards nucleophiles. This makes the compound an ideal candidate for use in click chemistry reactions, where rapid and selective bond formations are desired.

In terms of biological activity, 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde has shown promising results in preliminary studies against various pathogens. The compound exhibits potent antimicrobial activity against gram-positive bacteria, likely due to its ability to disrupt bacterial cell membranes. Additionally, recent research has explored its potential as an anticancer agent, with studies indicating selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to target specific oncogenic pathways, making it a potential lead compound for drug development.

The environmental impact of 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde has also been a focus of recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that the compound undergoes rapid degradation in aerobic environments due to microbial activity. This suggests that it has a low environmental persistence and poses minimal risk to ecosystems when used responsibly.

In conclusion, 1-(5-fluoro-2-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229627-71-6) is a versatile compound with a wide range of applications in organic synthesis, drug discovery, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel chemical entities with tailored properties. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.